Cas no 3179-01-9 (Benzene,1,4-bis(2-nitroethenyl)-)
3179-01-9 structure
Product Name:Benzene,1,4-bis(2-nitroethenyl)-
CAS No:3179-01-9
MF:C10H8N2O4
MW:220.181522369385
CID:319979
PubChem ID:5381137
Update Time:2025-04-19
Benzene,1,4-bis(2-nitroethenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,4-bis(2-nitroethenyl)-
- 1,4-bis(2-nitrovinyl)benzene; 1,4-Bis-(2-nitro-vinyl)-benzol; Benzene, p-bis(2-nitrovinyl)-; 1,4-bis-(2-nitro-vinyl)-benzene; NSC111021; ZINC12368774; AC1NTHA2;
- NSC-111021
- DTXSID20419039
- 3179-01-9
- Benzene, p-bis(2-nitrovinyl)-
- NSC111021
-
- Inchi: 1S/C10H8N2O4/c13-11(14)7-5-9-1-2-10(4-3-9)6-8-12(15)16/h1-8H/b7-5-,8-6+
- InChI Key: ZMBDJGCBGDJQOP-CGXWXWIYSA-N
- SMILES: [O-][N+](/C=C\C1C=CC(/C=C/[N+](=O)[O-])=CC=1)=O
Computed Properties
- Exact Mass: 220.04800
- Monoisotopic Mass: 220.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 91.6A^2
Experimental Properties
- Density: 1.343
- Boiling Point: 410.8°C at 760 mmHg
- Flash Point: 209.7°C
- Refractive Index: 1.664
- PSA: 91.64000
- LogP: 3.22780
Benzene,1,4-bis(2-nitroethenyl)- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
3179-01-9 (Benzene,1,4-bis(2-nitroethenyl)-) Related Products
- 5153-67-3(trans-b-Nitrostyrene)
- 102-96-5(b-Nitrostyrene)
- 15241-23-3((Z)-2-Nitroethenylbenzene)
- 5153-68-4((E)-1-Methyl-4-(2-nitrovinyl)benzene)
- 7559-36-6(1-Methyl-4-(2-nitrovinyl)benzene)
- 4735-49-3(1-(2-Nitrovinyl)naphthalene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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